6-{2-[(4,8-dimethyl-2-quinolinyl)thio]propanoyl}-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6-[2-(4,8-dimethylquinolin-2-yl)sulfanylpropanoyl]-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C22H20N2O3S/c1-12-5-4-6-16-13(2)9-20(24-21(12)16)28-14(3)22(26)15-7-8-18-17(10-15)23-19(25)11-27-18/h4-10,14H,11H2,1-3H3,(H,23,25)
• InChI Key: AHKRSIQHRJYJRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)SC(C)C(=O)C3=CC4=C(C=C3)OCC(=O)N4)C
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol

Description

6-{2-[(4,8-dimethyl-2-quinolinyl)thio]propanoyl}-2H-1,4-benzoxazin-3(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DMBX, and it has shown promising results in various studies related to cancer treatment, inflammation, and oxidative stress.

Mechanism of Action

The mechanism of action of DMBX is not yet fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of enzymes involved in cancer cell proliferation. DMBX also possesses anti-inflammatory properties, which are believed to be mediated through the inhibition of the NF-κB pathway.
Biochemical and Physiological Effects:
DMBX has been found to possess several biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in cancer cell proliferation, induce apoptosis, and possess anti-inflammatory and antioxidant properties. Additionally, DMBX has been found to inhibit the production of reactive oxygen species, which can lead to oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMBX in lab experiments is its potential therapeutic applications. DMBX has shown promising results in cancer treatment, inflammation, and oxidative stress-related diseases. However, one of the limitations of using DMBX in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research related to DMBX. One potential area of research is the development of more efficient synthesis methods for DMBX, which can help in obtaining larger quantities of the compound. Additionally, further studies are needed to fully understand the mechanism of action of DMBX and its potential therapeutic applications. Further research is also needed to explore the potential side effects of DMBX and its safety profile. Finally, there is a need for clinical trials to evaluate the efficacy of DMBX in humans.

Synthesis Methods

DMBX can be synthesized through a multi-step process that involves the reaction of 4,8-dimethyl-2-quinoline thiol with 2-bromo propionyl chloride, followed by the reaction with 2-amino-3-hydroxybenzoic acid. The final product is obtained by the reaction with acetic anhydride and sodium acetate.

Scientific Research Applications

DMBX has been extensively studied for its potential therapeutic applications. It has shown promising results in cancer treatment, as it inhibits the growth of cancer cells and induces apoptosis. DMBX has also been found to possess anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis. Additionally, DMBX has been found to possess antioxidant properties, which can help in preventing oxidative stress-related diseases.